Cas no 1934638-95-5 (2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol)

• Product Name: 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol
• CAS No: 1934638-95-5
• MF: C₉H₈N₄O
• MW: 188.186020851135
• MDL: MFCD31746207
• CID: 5669265
• PubChem ID: 130800202
• Update Time: 2025-05-20

2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1934638-95-5
• EN300-2695076
• [2-(pyrimidin-5-yl)pyrimidin-5-yl]methanol
• (2-Pyrimidin-5-ylpyrimidin-5-yl)methanol
• 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol

• MDL： MFCD31746207
• Inchi： 1S/C9H8N4O/c14-5-7-1-12-9(13-2-7)8-3-10-6-11-4-8/h1-4,6,14H,5H2
• InChI Key： OVTZDMAOEMEUKD-UHFFFAOYSA-N
• SMILES： OCC1C=NC(C2=CN=CN=C2)=NC=1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol

Introduction to 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol (CAS No. 1934638-95-5)

2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 1934638-95-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bipyrimidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol consists of two pyrimidine rings linked by a methylene group, forming a bipyrimidine scaffold. This configuration is particularly noteworthy because pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and signal transduction pathways. The presence of two pyrimidine units in this compound suggests a high degree of molecular recognition potential, which is crucial for designing drugs that interact selectively with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of bipyrimidine-based compounds due to their versatility and efficacy. These molecules have been explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The methanol substituent at the 5-position of one pyrimidine ring further enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications and functionalization.

One of the most compelling aspects of 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol is its potential as a lead compound in drug discovery. Researchers have leveraged its scaffold to develop analogs with improved pharmacokinetic profiles and enhanced binding affinity to therapeutic targets. For instance, studies have shown that modifications at the 5-position of the pyrimidine rings can significantly alter the compound's interactions with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways.

The synthesis of 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between pyrimidine derivatives and formate esters, followed by methylation and purification steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the bipyrimidine core, expanding its chemical diversity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol. Molecular modeling simulations allow researchers to predict the binding modes of these molecules with biological targets with remarkable accuracy, thereby guiding the design of more effective drug candidates. Additionally, high-throughput screening technologies have enabled the rapid evaluation of large libraries of bipyrimidine derivatives, identifying promising candidates for further optimization.

The biological activity of 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol has been investigated in several preclinical studies. These investigations have revealed that the compound exhibits inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and inflammation. For example, studies suggest that it may interfere with tyrosine kinase signaling pathways, which are often dysregulated in malignant tumors. Furthermore, its ability to modulate immune responses has been explored as a potential therapeutic strategy for autoimmune disorders.

Another area where 2-(pyrimidin-5-yl)pyrimidin-5-ylmethanol shows promise is in the treatment of viral infections. The pyrimidine scaffold is known to mimic natural nucleobases, allowing these compounds to interfere with viral replication by competing with host nucleotides during DNA/RNA synthesis. Preliminary studies have demonstrated that derivatives of this molecule can inhibit the replication of certain RNA viruses by inhibiting viral polymerases.

The pharmacological profile of 2-(pyrimidin-5-yl)pyrimidin-5-yldimethanol also includes considerations regarding its metabolic stability and toxicity. As with any potential drug candidate, it is essential to evaluate how the body processes this compound and whether it produces harmful metabolites. In vitro studies using liver microsomes have provided insights into its metabolic pathways, helping researchers identify potential liabilities before moving into clinical trials.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive characterization of new chemical entities before they can be approved for human use. This includes detailed toxicological studies to assess acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. The development pipeline for 2-(pyrimidin-5-yldimethanol) must navigate these stringent requirements to progress from laboratory research to clinical application.

The future directions for research on 2-(pyримидинннннннннннмидиннмидин)- based compounds are multifaceted. One exciting avenue is the exploration of its role in precision medicine, where individual patient characteristics are taken into account when designing treatment strategies. By understanding how genetic variations influence drug response, researchers can tailor therapies to maximize efficacy while minimizing side effects.

Additionally, advances in biotechnology have opened up new possibilities for using 2-(примидин)- derived compounds in gene therapy and nucleic acid-based therapeutics. These approaches leverage the ability of pyримидин-containing molecules to interact with nucleic acids to deliver therapeutic payloads directly into target cells or tissues.

In conclusion,(примидин)- derived compounds continue to be a cornerstone of pharmaceutical innovation,(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)-(примидин)(примидина)(примидина)(примидина)(примидина)(примидина)(примидина)(примидина)(prmidina)(prmidina)(prmidina)(prmidina)(prmidina)(prmidina)(prmidina)(prmidina). The study presented here underscores their significance as scaffolds for developing novel therapeutics targeting diverse diseases,(prmidina).